Cas no 628704-50-7 (1H-Pyrazole-4-carbonitrile, 1-[5-[(aminooxy)methyl]-2-pyridinyl]-)
628704-50-7 structure
Product Name:1H-Pyrazole-4-carbonitrile, 1-[5-[(aminooxy)methyl]-2-pyridinyl]-
CAS No:628704-50-7
MF:C10H9N5O
MW:215.211360692978
CID:1641166
Update Time:2024-09-12
1H-Pyrazole-4-carbonitrile, 1-[5-[(aminooxy)methyl]-2-pyridinyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carbonitrile, 1-[5-[(aminooxy)methyl]-2-pyridinyl]-
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- Inchi: 1S/C10H9N5O/c11-3-9-5-14-15(6-9)10-2-1-8(4-13-10)7-16-12/h1-2,4-6H,7,12H2
- InChI Key: KVEQDGYORFBBRR-UHFFFAOYSA-N
- SMILES: N1(C2=NC=C(CON)C=C2)C=C(C#N)C=N1
Computed Properties
- Exact Mass: 215.08087
Experimental Properties
- Density: 1.37±0.1 g/cm3(Predicted)
- Boiling Point: 475.9±45.0 °C(Predicted)
- PSA: 89.75
- pka: 3.78±0.70(Predicted)
1H-Pyrazole-4-carbonitrile, 1-[5-[(aminooxy)methyl]-2-pyridinyl]- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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